Cas no 14028-63-8 ((s)-2,3-dihydroxypropanoic Acid Hemicalcium Salt)

• Product Name: (s)-2,3-dihydroxypropanoic Acid Hemicalcium Salt
• CAS No: 14028-63-8
• MF: C₆H₁₀CaO₈
• MW: 250.216802120209
• MDL: MFCD00069572
• CID: 1297757
• PubChem ID: 101831729
• Update Time: 2025-11-05

(s)-2,3-dihydroxypropanoic Acid Hemicalcium Salt Chemical and Physical Properties

Names and Identifiers

• (s)-2,3-dihydroxypropanoic Acid Hemicalcium Salt
• Glyceraldehyde, 3-(dihydrogen phosphate), ion(2-) (8CI)
• 2-hydroxy-3-oxopropyl phosphate
• D-glyceric acid hemicalcium salt
• Propanal, 2-hydroxy-3-(phosphonooxy)-, ion(2-) (9CI)
• L-glyceraldehyde-3-phosphate
• (S)-2,3-Dihydroxy-propionsaeure, Calcium-Salz
• propanal, 2-hydroxy-3-(phosphonooxy)-, ion(2-)
• L-glyceric acid hemicalcium salt
• glyceraldehyde 3-phosphate dianion
• CHEBI:58027
• AC1LD8DI
• (S)-glycerate de calcium
• Calcium-L-glycerat
• D-Gylcerinaldehyd-3-phosphat
• GLYCERALDEHYDE 3-PHOSPHATE
• (S)-2,3-dihydroxy-propionic acid , calcium salt
• calcium L-glycerate dihydrate
• L-(-)-Glyceric acid hemicalcium salt monohydrate
• L-(−)-Glyceric acid heMicalciuM salt Monohydrate
• L-Glyceric acid hemi-calcium salt
• Calcium (S)-2,3-dihydroxypropanoate
• L-2,3-Dihydroxypropanoic acid hemicalcium salt
• (2S)-2,3-Dihydroxypropanoic acid calcium salt (2:1)
• Calcium(S)-2,3-dihydroxypropanoate
• 14028-63-8
• calcium;(2S)-2,3-dihydroxypropanoate

• MDL： MFCD00069572
• Inchi： 1S/2C3H6O4.Ca/c2*4-1-2(5)3(6)7;/h2*2,4-5H,1H2,(H,6,7);/q;;+2/p-2/t2*2-;/m00./s1
• InChI Key： VPWAVWZPVGDNMN-CEOVSRFSSA-L
• SMILES： [Ca+2].O[C@H](C(=O)[O-])CO.O[C@H](C(=O)[O-])CO

Computed Properties

• Exact Mass: 250.00000
• Monoisotopic Mass: 250.0001581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 63.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 161Ų

Experimental Properties

• Color/Form: No data available
• Melting Point: 134 °C (dec.)
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 133.52000
• LogP: -3.30580
• Vapor Pressure: No data available

(s)-2,3-dihydroxypropanoic Acid Hemicalcium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (s)-2,3-dihydroxypropanoic Acid Hemicalcium Salt

Introduction to (S)-2,3-Dihydroxypropanoic Acid Hemicalcium Salt (CAS No. 14028-63-8)

(S)-2,3-Dihydroxypropanoic Acid Hemicalcium Salt (CAS No. 14028-63-8) is a chiral compound that has garnered significant attention in the fields of organic chemistry, biochemistry, and pharmaceutical research. This compound is a hemicalcium salt of (S)-2,3-dihydroxypropanoic acid, also known as (S)-glyceric acid. The chiral nature of this compound makes it particularly valuable in the synthesis of enantiomerically pure compounds, which are essential in the development of pharmaceuticals and other biologically active molecules.

The chemical structure of (S)-2,3-dihydroxypropanoic acid hemicalcium salt consists of a three-carbon backbone with hydroxyl groups at the second and third carbon positions. The presence of these hydroxyl groups imparts unique chemical properties to the molecule, such as high solubility in water and reactivity in various chemical reactions. The hemicalcium salt form enhances its stability and solubility, making it suitable for a wide range of applications in both research and industrial settings.

Recent studies have highlighted the potential applications of (S)-2,3-dihydroxypropanoic acid hemicalcium salt in the development of novel drugs and therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can serve as a building block for the synthesis of antiviral agents and anticancer drugs. The chiral center in the molecule allows for the creation of enantiomerically pure compounds, which can exhibit enhanced biological activity and reduced side effects compared to their racemic counterparts.

In addition to its use in drug development, (S)-2,3-dihydroxypropanoic acid hemicalcium salt has been explored for its potential in biocatalysis. Enzymes that catalyze reactions involving chiral substrates often show high selectivity for one enantiomer over another. This property can be harnessed to produce enantiomerically pure compounds on a large scale, which is crucial for pharmaceutical and fine chemical industries. A study published in Biotechnology and Bioengineering demonstrated that immobilized enzymes could efficiently convert racemic mixtures of 2,3-dihydroxypropanoic acid into the desired enantiomer with high yield and purity.

The stability and solubility properties of (S)-2,3-dihydroxypropanoic acid hemicalcium salt also make it an attractive candidate for use in analytical chemistry. It can be used as a reference standard or internal standard in various analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These techniques are essential for the quality control and purity assessment of pharmaceutical products and other complex mixtures.

Furthermore, the environmental impact of using chiral compounds like (S)-2,3-dihydroxypropanoic acid hemicalcium salt is an important consideration. Recent research has focused on developing green chemistry approaches to synthesize this compound using sustainable methods. For example, a study published in Green Chemistry described a novel enzymatic process that reduces waste generation and energy consumption compared to traditional chemical synthesis methods.

In conclusion, (S)-2,3-dihydroxypropanoic acid hemicalcium salt (CAS No. 14028-63-8) is a versatile chiral compound with significant potential in various fields, including pharmaceuticals, biocatalysis, and analytical chemistry. Its unique properties make it an invaluable tool for researchers and industry professionals working on the development of new drugs and advanced materials. As research continues to uncover new applications and improve synthesis methods, the importance of this compound is likely to grow even further.